2-Bromo-3-fluorobenzoic acid
Cat. No. B146589
Key on ui cas rn:
132715-69-6
M. Wt: 219.01 g/mol
InChI Key: KQRCBMPPEPNNDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09181276B2
Procedure details
In a 1 L, three necked flask fitted with a dropping funnel and thermometer, were charged 2-amino-3-fluorobenzoic acid (20.0 g, 0.13 mol) and acetonitrile (160 mL). After cooling to 0° C., HBr (47%, 160 mL) was added drop wise over 10 min. To the resulting solution a solution of NaNO2 (10.0 g, 0.14 mol) in water (20.0 mL) was added drop wise over 1 h. After addition, the reaction mixture was stirred at 0° C. for 5 min, and cupper(I) bromide (22.0 g, 0.15 mol) was added portionwise over 30 min. Stirring was continued at 70° C. in a an oil bath for 1 h. After cooling to 0° C., 700 mL of water was added and the precipitate was filtered, washed with cold water and dried under vacuum to give 28.23 g (100%) of the title compound as a white solid. The crude product was used in the next step without purification.
Identifiers
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REACTION_CXSMILES
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N[C:2]1[C:10]([F:11])=[CH:9][CH:8]=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].[BrH:12].N([O-])=O.[Na+].[Br-]>O.C(#N)C>[Br:12][C:2]1[C:10]([F:11])=[CH:9][CH:8]=[CH:7][C:3]=1[C:4]([OH:6])=[O:5] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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20 g
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Type
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reactant
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Smiles
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NC1=C(C(=O)O)C=CC=C1F
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Name
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Quantity
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160 mL
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Type
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solvent
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Smiles
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C(C)#N
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Step Two
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Name
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Quantity
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160 mL
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Type
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reactant
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Smiles
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Br
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Step Three
Step Four
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Name
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Quantity
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22 g
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Type
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reactant
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Smiles
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[Br-]
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Step Five
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Name
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Quantity
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700 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred at 0° C. for 5 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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In a 1 L, three necked flask fitted with a dropping funnel
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ADDITION
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Type
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ADDITION
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Details
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After addition
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STIRRING
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Type
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STIRRING
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Details
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Stirring
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WAIT
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Type
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WAIT
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Details
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was continued at 70° C. in a an oil bath for 1 h
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Duration
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1 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling to 0° C.
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FILTRATION
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Type
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FILTRATION
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Details
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the precipitate was filtered
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WASH
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Type
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WASH
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|
Details
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washed with cold water
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CUSTOM
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Type
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CUSTOM
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Details
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dried under vacuum
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Outcomes
Product
Details
Reaction Time |
5 min |
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Name
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|
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Type
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product
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Smiles
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BrC1=C(C(=O)O)C=CC=C1F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 28.23 g | |
| YIELD: PERCENTYIELD | 100% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
